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Compound of Interest

Compound Name: AS-99 TFA

Cat. No.: B8210099 Get Quote

Application Notes and Protocols for AS-99 TFA
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the dissolution and storage of AS-99

trifluoroacetate (TFA), a potent and selective inhibitor of the ASH1L histone methyltransferase.

[1][2] Proper handling and preparation of this compound are critical for ensuring experimental

reproducibility and accuracy.

Overview of AS-99 TFA
AS-99 TFA is a first-in-class inhibitor of ASH1L, a histone methyltransferase, with an IC50 of

0.79 µM and a Kd of 0.89 µM.[1] It has demonstrated anti-leukemic activity by blocking cell

proliferation, inducing apoptosis and differentiation, and downregulating MLL fusion target

genes.[1][2] In vivo studies have shown its efficacy in reducing leukemia burden in mouse

models. AS-99 is supplied as a trifluoroacetate (TFA) salt, which may require consideration for

certain biological experiments.

Physicochemical Properties and Solubility
AS-99 TFA is a light yellow to yellow solid. Its key properties and solubility are summarized in

the table below.
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Property Value Reference

Molecular Formula C29H31F6N5O5S2

Molecular Weight 707.71 g/mol

Appearance Light yellow to yellow solid

Solubility in DMSO
100 mg/mL (141.30 mM) or

250 mg/mL (353.25 mM)

Solubility in Water 12.5 mg/mL (17.66 mM)

Note: Ultrasonic assistance is recommended for dissolution in both DMSO and water. The use

of newly opened, anhydrous DMSO is advised as hygroscopic DMSO can negatively impact

solubility.

Experimental Protocols
The following protocol describes the preparation of a concentrated stock solution in Dimethyl

Sulfoxide (DMSO), which can then be further diluted in aqueous buffers for experimental use.

This is a standard method for dissolving hydrophobic compounds for biological assays.

Materials:

AS-99 TFA lyophilized powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, low-retention polypropylene microcentrifuge tubes

Vortex mixer

Water bath sonicator

Sterile aqueous buffer (e.g., PBS)

Protocol for Preparing a 10 mM DMSO Stock Solution:
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Equilibrate: Allow the vial of lyophilized AS-99 TFA to reach room temperature before

opening to prevent moisture condensation.

Weigh: Carefully weigh the desired amount of AS-99 TFA powder in a sterile microcentrifuge

tube.

Add Solvent: Add the calculated volume of anhydrous, sterile DMSO to achieve a 10 mM

stock solution. For example, to prepare a 10 mM stock solution from 1 mg of AS-99 TFA
(MW: 707.71 g/mol ), add 141.3 µL of DMSO.

Dissolve: Vortex the tube for 30-60 seconds. If the compound does not fully dissolve,

sonicate the solution in a water bath for 5-10 minutes.

Inspect: Visually confirm that the solution is clear and free of any particulates.

Aliquot: Dispense the stock solution into single-use aliquots in sterile, low-retention

polypropylene microcentrifuge tubes to minimize freeze-thaw cycles.

Workflow for Dissolving AS-99 TFA
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Caption: Workflow for the dissolution of AS-99 TFA.
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Preparation of Aqueous Working Solutions:

Thaw: Thaw a single aliquot of the AS-99 TFA DMSO stock solution at room temperature.

Dilute: To minimize precipitation, add the DMSO stock solution dropwise to the sterile

aqueous buffer while gently vortexing. For example, to prepare a 10 µM working solution in 1

mL of buffer, add 1 µL of the 10 mM DMSO stock solution.

For in vivo experiments, it is recommended to prepare the working solution fresh on the day of

use.

Proper storage of AS-99 TFA is crucial for maintaining its stability and activity.

Form
Storage
Temperature

Duration Special Conditions

Lyophilized Powder -20°C or -80°C Several years

Store in a desiccator,

protected from light,

and under nitrogen.

Stock Solution in

DMSO
-80°C Up to 6 months

Protect from light and

store under nitrogen.

Aliquoting is highly

recommended.

Stock Solution in

DMSO
-20°C Up to 1 month

Protect from light and

store under nitrogen.

Aliquoting is highly

recommended.

Aqueous Working

Solution
2-8°C ≤ 24 hours Prepare fresh daily.

Considerations for the Trifluoroacetate (TFA) Salt
AS-99 is supplied as a TFA salt, a common counterion resulting from the purification process of

synthetic peptides and small molecules. While generally acceptable for many experiments,

residual TFA can be toxic and may interfere with certain biological assays. If your experiments
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are sensitive to TFA, consider exchanging it for a more biologically compatible salt, such as

hydrochloride (HCl) or acetate.

Protocol for TFA/HCl Exchange:

This protocol is adapted from standard procedures for peptide TFA salt exchange.

Dissolve: Dissolve the AS-99 TFA in 100 mM HCl.

Incubate: Let the solution stand at room temperature for at least one minute.

Freeze: Flash-freeze the solution in liquid nitrogen.

Lyophilize: Lyophilize the frozen solution overnight to obtain the hydrochloride salt of AS-99.

Repeat (Optional): This process can be repeated to further reduce the TFA content.

Workflow for TFA/HCl Exchange
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Dissolve AS-99 TFA in 100 mM HCl

Incubate at Room Temperature
(≥ 1 minute)

Freeze in Liquid Nitrogen

Lyophilize Overnight

Obtain AS-99 HCl

Repeat Cycle for Higher Purity
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Caption: Workflow for TFA to HCl salt exchange.

Signaling Pathway of AS-99
AS-99 acts as an inhibitor of the ASH1L enzyme, which is a histone methyltransferase.

Specifically, it targets the methylation of histone H3 at lysine 36 (H3K36me2), a mark

associated with transcriptional activation. By inhibiting ASH1L, AS-99 leads to the

downregulation of MLL fusion target genes that are critical for leukemogenesis.

Simplified Signaling Pathway of AS-99 Action
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Caption: AS-99 inhibits ASH1L-mediated H3K36 methylation.

Safety and Handling
AS-99 TFA is intended for research use only and should be handled by qualified professionals

in a laboratory setting. When handling the compound, follow standard safety protocols:

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, a lab coat,

and safety goggles.

Ventilation: Use in a well-ventilated area to avoid inhalation of dust or aerosols.
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Contact: Avoid contact with skin and eyes. In case of contact, flush immediately with plenty

of water.

Storage: Store in a tightly sealed container in a cool, well-ventilated area, away from

incompatible materials.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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